![molecular formula C4H11ClN2O2S B2930423 Pyrrolidine-3-sulfonamide;hydrochloride CAS No. 2580250-43-5](/img/structure/B2930423.png)
Pyrrolidine-3-sulfonamide;hydrochloride
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Overview
Description
Pyrrolidine-3-sulfonamide hydrochloride is a compound with the CAS Number: 2580250-43-5 . The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
The pyrrolidine ring is a saturated scaffold that allows for efficient exploration of the pharmacophore space due to sp3-hybridization . It contributes to the stereochemistry of the molecule and provides increased three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
Pyrrolidine derivatives are known to be employed as pharmacophore groups, with some having antibacterial, antifungal, antiviral, antimalarial, antitumoral, anti-inflammatory, anticonvulsant, and antioxidant activities .Physical And Chemical Properties Analysis
The molecular weight of Pyrrolidine-3-sulfonamide hydrochloride is 186.66 . The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .Scientific Research Applications
Enantioselective Catalysis
Pyrrolidine sulfonamide has been identified as an efficient promoter for highly enantioselective aldol reactions between ketones and aldehydes with aromatic aldehydes on water, highlighting its role in promoting stereoselective organic reactions. The catalyst can be recovered and reused without significant loss of catalytic activity and stereoselectivity, demonstrating its potential in sustainable chemical processes (Zu et al., 2008).
Aminodifluoromethylation of Alkenes
Research has also shown that pyrrolidine sulfonamides facilitate the photoredox catalyzed aminodifluoromethylation of unactivated alkenes. This process allows for the efficient formation of pyrrolidines and lactones, expanding the toolbox for constructing nitrogen-containing heterocycles and demonstrating the versatility of pyrrolidine sulfonamides in facilitating complex chemical transformations (Zhang et al., 2015).
Synthesis of α-Amino Acids
Another significant application is in the catalysis of Mannich-type reactions, where pyrrolidine-sulfonamide has been used to synthesize functionalized α-amino acid derivatives with high levels of regio-, diastereo-, and enantioselectivity. This method offers a direct route to unnatural α-amino acids, crucial for drug development and biological studies (Wang et al., 2004).
α-Aminoxylation of Aldehydes and Ketones
The sulfonamide-based organocatalyst has also been developed for direct, efficient α-aminoxylation reactions of aldehydes and ketones, offering excellent regio- and enantioselectivities. This highlights its potential in synthesizing highly functionalized organic molecules, providing a new avenue for the development of novel organic syntheses (Wang et al., 2004).
Heterocyclic Sulfonamides Synthesis
A sulfur-functionalized aminoacrolein derivative has been utilized for the efficient and selective synthesis of heterocyclic sulfonamides. This demonstrates the compound's utility in the development of a parallel medicinal chemistry protocol for synthesizing diverse heterocyclic compounds, broadening its applications in medicinal chemistry (Tucker et al., 2015).
Mechanism of Action
Target of Action
Pyrrolidine-3-sulfonamide hydrochloride is a compound that is part of the pyrrolidine class of molecules . Pyrrolidines and their derivatives are present in many natural products and pharmacologically important agents . They are known to interact with a variety of targets, including enzymes like cholinesterase and carbonic anhydrase, and receptors like histone deacetylase 2 (HDAC2) and prohibitin 2 (PHB2) . These targets play key roles in various biological processes, making pyrrolidines a versatile scaffold for designing and developing novel biologically active compounds and drug candidates .
Mode of Action
The interaction of pyrrolidine-3-sulfonamide hydrochloride with its targets leads to changes in the biological processes these targets are involved in . For example, inhibition of enzymes like cholinesterase can affect neurotransmission, while inhibition of carbonic anhydrase can impact processes like fluid secretion and respiration . The exact mode of action can vary depending on the specific target and the structural features of the pyrrolidine derivative .
Biochemical Pathways
The action of pyrrolidine-3-sulfonamide hydrochloride can affect various biochemical pathways. For instance, inhibition of cholinesterase can impact the cholinergic pathway, which plays a key role in neurotransmission . Similarly, inhibition of carbonic anhydrase can affect processes like fluid secretion and respiration, which are part of various biochemical pathways .
Pharmacokinetics
The pharmacokinetic properties of pyrrolidine-3-sulfonamide hydrochloride, like other pyrrolidine derivatives, can be influenced by factors such as its physicochemical properties and the presence of functional groups . These factors can affect the compound’s absorption, distribution, metabolism, and excretion (ADME), thereby influencing its bioavailability . .
Result of Action
The result of the action of pyrrolidine-3-sulfonamide hydrochloride can vary depending on the specific target and the biological context . For example, inhibition of cholinesterase can lead to increased levels of acetylcholine, affecting neurotransmission . Similarly, inhibition of carbonic anhydrase can impact processes like fluid secretion and respiration .
Action Environment
The action, efficacy, and stability of pyrrolidine-3-sulfonamide hydrochloride can be influenced by various environmental factors. These can include factors like pH, temperature, and the presence of other molecules in the biological environment . .
Safety and Hazards
While specific safety and hazards information for Pyrrolidine-3-sulfonamide hydrochloride was not found, it’s important to handle all chemical substances with care. General safety measures include avoiding inhalation or contact with skin and eyes, and using the substance only in well-ventilated areas .
Future Directions
Pyrrolidines, pyrrolidine-alkaloids, and pyrrolidine-based hybrid molecules are present in many natural products and pharmacologically important agents. Their key roles in pharmacotherapy make them a versatile scaffold for designing and developing novel biologically active compounds and drug candidates . This suggests that there is significant potential for future research and development in this area.
Properties
IUPAC Name |
pyrrolidine-3-sulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O2S.ClH/c5-9(7,8)4-1-2-6-3-4;/h4,6H,1-3H2,(H2,5,7,8);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKEXZIKOTCCWKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1S(=O)(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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